Tert-butyl 4-(2-methoxyphenyl)-2,4-dioxobutanoate

• IUPAC Name: tert-butyl 4-(2-methoxyphenyl)-2,4-dioxobutanoate
• InChI: InChI=1S/C15H18O5/c1-15(2,3)20-14(18)12(17)9-11(16)10-7-5-6-8-13(10)19-4/h5-8H,9H2,1-4H3
• InChI Key: FOWBIBVEAFGOMM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C(=O)CC(=O)C1=CC=CC=C1OC
• Molecular Formula: C15H18O5
• Molecular Weight: 278.30 g/mol
• CAS No.: 2108327-42-8

Description

Tert-butyl 4-(2-methoxyphenyl)-2,4-dioxobutanoate is a useful research compound. Its molecular formula is C15H18O5 and its molecular weight is 278.304. The purity is usually 95%.
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Scientific Research Applications

Asymmetric Synthesis and Catalysis

Asymmetric Synthesis of (+)-Trachyspic Acid : The compound has been utilized in the synthesis of (+)-trachyspic acid, highlighting its role in achieving high optical purity through asymmetric synthesis. This process involves aldol reactions and esterification steps, demonstrating the compound's significance in producing tumor cell heparanase inhibitors (K. Morokuma et al., 2008).

Organic Synthesis

Synthesis of Phenolic Antioxidants : It has been involved in the study of the formation of free radicals from phenolic antioxidants, indicating its relevance in understanding antioxidant mechanisms. This research provides insights into the stability and antioxidative properties of radicals formed from compounds like tert-butyl 4-(2-methoxyphenyl)-2,4-dioxobutanoate (J. Baltes, 1954).

Photochemistry

Photochemistry of Aryl tert-Butyl Ethers : The compound's photolysis in methanol has been investigated, providing valuable information on the excited state cleavage reaction and its effects on the photo-Fries reaction. This study helps in understanding the photolytic behavior and potential applications in photochemical reactions (DeCosta et al., 2000).

Chemical Analysis

High-Performance Liquid Chromatography (HPLC) : Its derivatives have been measured in human tissues using HPLC with coulometric electrochemical detection, showcasing the method's sensitivity and applicability in detecting phenolic antioxidants in biological samples. This application underscores the importance of this compound and its derivatives in biomedical research and diagnostics (L. Bianchi et al., 1997).